Cas no 25023-01-2 (9,9-Dichloro-9H-fluorene)

9,9-Dichloro-9H-fluorene is a halogenated derivative of fluorene, characterized by the substitution of two chlorine atoms at the 9-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorene-based polymers, pharmaceuticals, and optoelectronic materials. Its rigid, planar structure and electron-withdrawing chlorine substituents enhance its utility in cross-coupling reactions and as a precursor for further functionalization. The dichloro modification improves stability and reactivity, making it valuable for applications requiring controlled polymerization or fine chemical synthesis. High purity grades are available to meet stringent research and industrial requirements. Proper handling is advised due to its potential sensitivity to moisture and light.

9,9-Dichloro-9H-fluorene structure

Product Name:9,9-Dichloro-9H-fluorene

CAS No:25023-01-2

MF:C₁₃H₈Cl₂

MW:235.10862159729

MDL:MFCD00037120

CID:267722

PubChem ID:90689

Update Time:2025-10-17

9,9-Dichloro-9H-fluorene Chemical and Physical Properties

Names and Identifiers

- 9,9-Dichloro-9H-fluorene
- 9,9-DICHLOROFLUORENE
- 9H-Fluorene,9,9-dichloro-
- 9,9-Dichlor-fluoren
- 9,9-Dichlorlo-9H-fluorene
- 9,9-Dichloro-fluorene
- 9H-Fluorene, 9,9-dichloro-
- NSC111101
- 9.9-Dichlorfluoren
- LSTBDYVWQHHYHU-UHFFFAOYSA-N
- VZ31069
- RL02816
- AX8111594
- X4122
- ST24030044
- A24590
- 023D012
- EINECS 246-568-5
- SCHEMBL6836847
- CGD3CW4MGM
- FT-0655782
- 9,9-Dichlorfluoren
- 25023-01-2
- AC-4868
- NSC 111101
- AS-58095
- BCP30313
- NSC-111101
- AKOS015889860
- CS-0320602
- DTXSID30179733
- Q-101152
- NS00027791
- F10224
- UNII-CGD3CW4MGM
- DTXCID90102224
- DB-050503
- MDL： MFCD00037120
- Inchi： 1S/C13H8Cl2/c14-13(15)11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8H
- InChI Key： LSTBDYVWQHHYHU-UHFFFAOYSA-N
- SMILES： ClC1(C2C=CC=CC=2C2C=CC=CC1=2)Cl

Computed Properties

Exact Mass: 234.00000
Monoisotopic Mass: 234
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.2
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.37
Melting Point: NA
Boiling Point: 325.8°Cat760mmHg
Flash Point: 149.8°C
Refractive Index: 1.669
PSA: 0.00000
LogP: 4.34570

9,9-Dichloro-9H-fluorene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

9,9-Dichloro-9H-fluorene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

9,9-Dichloro-9H-fluorene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H908770-100mg	9,9-dichloro-9H-fluorene	25023-01-2	95%	100mg	1,071.00	2021-05-17
Fluorochem	211567-1g	9,9-Dichloro-9H-fluorene	25023-01-2	95%	1g	￡99.00	2022-03-01
Fluorochem	211567-5g	9,9-Dichloro-9H-fluorene	25023-01-2	95%	5g	￡292.00	2022-03-01
Fluorochem	211567-10g	9,9-Dichloro-9H-fluorene	25023-01-2	95%	10g	￡468.00	2022-03-01
TRC	D483643-10mg	9,9-Dichloro-9H-fluorene	25023-01-2		10mg	$ 50.00	2022-06-05
TRC	D483643-50mg	9,9-Dichloro-9H-fluorene	25023-01-2		50mg	$ 115.00	2022-06-05
TRC	D483643-100mg	9,9-Dichloro-9H-fluorene	25023-01-2		100mg	$ 160.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	090868-10g	9,9-Dichloro-9H-fluorene	25023-01-2	95+%	10g	22026CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	090868-5g	9,9-Dichloro-9H-fluorene	25023-01-2	95+%	5g	14760CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	090868-1g	9,9-Dichloro-9H-fluorene	25023-01-2	95+%	1g	5542CNY	2021-05-07

9,9-Dichloro-9H-fluorene Production Method

9,9-Dichloro-9H-fluorene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:25023-01-2)9,9-二氯芴

Order Number:LE1635677

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:25023-01-2)9,9-Dichloro-9H-fluorene

Order Number:1635677

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

9,9-Dichloro-9H-fluorene Related Literature

1. The chemistry of fluorene. Part IV. Some new chloro- and nitro-derivatives

E. J. Greenhow,A. S. Harris,E. N. White J. Chem. Soc. 1954 3116
2. Pressurized liquid extraction of chlorinated polycyclic aromatic hydrocarbons from soil samples using aqueous solutions

Xianli Wang,Junfeng Wu,Biao Liu RSC Adv. 2016 6 80017
3. Influence of solvent and cation on the properties of oxygen-containing organic anions. Part 4. Mechanism and reactivity of tetraaryloxirane cleavage with alkali metals

M. Luisa T. M. B. Franco,Bernardo J. Herold,Adalbert Maercker J. Chem. Soc. Perkin Trans. 2 1991 119
4. 86. Experiments with halogenated o-benzoquinone derivatives

Alexander Sch?nberg,Nazih Latif J. Chem. Soc. 1952 446
5. Organic chemistry

J. Chem. Soc. Abstr. 1910 98 i533

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